molecular formula C14H15NO4 B8799192 (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester

(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester

Cat. No. B8799192
M. Wt: 261.27 g/mol
InChI Key: DDCPIBTYPYGETI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid butyl ester

Molecular Formula

C14H15NO4

Molecular Weight

261.27 g/mol

IUPAC Name

butyl 2-(1,3-dioxoisoindol-2-yl)acetate

InChI

InChI=1S/C14H15NO4/c1-2-3-8-19-12(16)9-15-13(17)10-6-4-5-7-11(10)14(15)18/h4-7H,2-3,8-9H2,1H3

InChI Key

DDCPIBTYPYGETI-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)CN1C(=O)C2=CC=CC=C2C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 160 ml of butanol, 20.0 g of (1,3-dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid (94.6 mmol) and 2.0 ml of concentrated sulfuric acid was refluxed with stirring for 24 h. Then 5 g of sodium bicarbonate were added in portions, stirring continued at r.t. for 5 min and the solvent evaporated in vacuo. The residue was partitioned between 100 ml of water and 100 ml of ethyl acetate. The organic phase was washed with 100 ml of brine, dried over sodium sulfate and was evaporated in vacuo to give a yellowish oil that later solidified. 24.02 g of the title compound were obtained; MS-(+)-ion: M+1=261.9.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
160 mL
Type
solvent
Reaction Step Two

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